Cas no 1598227-77-0 (1-(2-Azidoethyl)-3-methylpiperidin-4-ol)

• Product Name: 1-(2-Azidoethyl)-3-methylpiperidin-4-ol
• CAS No: 1598227-77-0
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 4771735
• Update Time: 2025-10-17

1-(2-Azidoethyl)-3-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-methylpiperidin-4-ol
• 1-(2-Azidoethyl)-3-methylpiperidin-4-ol

• Inchi： 1S/C8H16N4O/c1-7-6-12(4-2-8(7)13)5-3-10-11-9/h7-8,13H,2-6H2,1H3
• InChI Key： BOEKZCOHAOPQNA-UHFFFAOYSA-N
• SMILES： OC1CCN(CCN=[N+]=[N-])CC1C

Computed Properties

• Exact Mass: 184.13241115 g/mol
• Monoisotopic Mass: 184.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8
• Molecular Weight: 184.24

Additional information on 1-(2-Azidoethyl)-3-methylpiperidin-4-ol

Comprehensive Overview of 1-(2-Azidoethyl)-3-methylpiperidin-4-ol (CAS No. 1598227-77-0): Properties, Applications, and Innovations

1-(2-Azidoethyl)-3-methylpiperidin-4-ol (CAS No. 1598227-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine backbone with an azidoethyl functional group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential applications in click chemistry, a field that has revolutionized bioconjugation and polymer synthesis. This compound's azide group enables efficient cycloaddition reactions, aligning with the growing demand for sustainable and high-yield synthetic methodologies.

In recent years, the scientific community has focused on optimizing the synthesis of 1-(2-Azidoethyl)-3-methylpiperidin-4-ol to improve its scalability and purity. Advances in green chemistry have driven innovations in catalytic processes, reducing the environmental footprint of its production. The compound's methylpiperidin moiety also contributes to its stability, making it suitable for long-term storage and transportation—a critical factor for industrial applications. As the demand for bioorthogonal chemistry tools grows, this compound is increasingly referenced in studies exploring targeted drug delivery and diagnostic probes.

The pharmacological potential of 1-(2-Azidoethyl)-3-methylpiperidin-4-ol is another area of active investigation. Its structure suggests possible interactions with central nervous system (CNS) targets, sparking interest in neurodegenerative disease research. For instance, derivatives of this compound are being evaluated for their ability to modulate neurotransmitter receptors, addressing unmet needs in conditions like Parkinson's and Alzheimer's diseases. Additionally, its azido functionality allows for precise labeling in proteomics and imaging studies, enhancing its utility in translational medicine.

From a commercial perspective, CAS No. 1598227-77-0 is gaining traction in the fine chemicals market, with suppliers emphasizing high-purity grades for research institutions. The compound's compatibility with automated synthesis platforms further boosts its appeal, as laboratories increasingly adopt high-throughput screening technologies. Questions frequently searched by users include: "How to synthesize 1-(2-Azidoethyl)-3-methylpiperidin-4-ol?", "What are the safety precautions for handling azide compounds?", and "Applications of piperidine derivatives in drug development." These queries reflect the compound's interdisciplinary relevance and the need for accessible technical data.

Looking ahead, 1-(2-Azidoethyl)-3-methylpiperidin-4-ol is poised to play a pivotal role in emerging technologies such as DNA-encoded libraries (DELs) and covalent inhibitor design. Its dual functionality—combining a reactive azide with a hydroxyl group—enables diverse derivatization strategies, catering to the rise of fragment-based drug discovery. Furthermore, the compound's alignment with AI-driven molecular design trends underscores its potential to accelerate hit-to-lead optimization cycles. As regulatory frameworks evolve to support innovative therapeutics, this compound exemplifies the synergy between traditional medicinal chemistry and cutting-edge synthetic tools.

In summary, 1-(2-Azidoethyl)-3-methylpiperidin-4-ol (CAS No. 1598227-77-0) represents a convergence of chemical ingenuity and biomedical application. Its multifaceted utility—spanning catalysis, neuroscience, and materials engineering—positions it as a cornerstone of modern synthetic endeavors. By addressing both fundamental research questions and industrial challenges, this compound exemplifies the dynamic interplay between molecular innovation and real-world impact.